![molecular formula C25H24N4O3S B519508 2-[[5-(2-methoxyphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylpropanamide](/img/structure/B519508.png)
2-[[5-(2-methoxyphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
ASN02563583 is bioactive chemical.
Scientific Research Applications
Anti-Cancer Activity
Research has demonstrated that compounds related to 2-[[5-(2-methoxyphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylpropanamide show promise in anti-cancer applications. For instance, a study on gold (III) and nickel (II) complexes derived from a similar tetrazole-triazole compound revealed significant cytotoxic effects against a breast cancer cell line (MCF-7) (Ghani & Alabdali, 2022).
Chemical Structure and Crystallography
The crystal structure of related compounds provides valuable insights into their potential applications. A study on a similar compound, focusing on crystal structure, detailed the molecule's bond angles and intermolecular interactions, essential for understanding its chemical behavior (Wang, 2015).
Antiproliferative Activity
Compounds structurally related to 2-[[5-(2-methoxyphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylpropanamide have been studied for their antiproliferative activity, showing potential in cancer treatment (Narayana, Raj, & Sarojini, 2010).
Pharmaceutical Applications
Research indicates that derivatives of 1,2,4-triazole, including compounds similar to 2-[[5-(2-methoxyphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylpropanamide, have applications in pharmaceuticals. The focus is on developing low-toxic, highly-efficient medicines with a broad spectrum of biological activity (Samelyuk & Kaplaushenko, 2013).
Cholinesterase Inhibitors
Another study explored the enzymatic potential of new triazoles, with specific emphasis on cholinesterase inhibitory potential, highlighting their potential in treating neurodegenerative diseases (Arfan et al., 2018).
Antibacterial and Antifungal Properties
The antibacterial and antifungal properties of 1,2,4-triazole derivatives have also been investigated, with findings indicating significant potential in this area. This suggests the utility of these compounds in developing new antimicrobial agents (Hussain, Sharma, & Amir, 2008).
properties
Product Name |
2-[[5-(2-methoxyphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylpropanamide |
---|---|
Molecular Formula |
C25H24N4O3S |
Molecular Weight |
460.5 g/mol |
IUPAC Name |
2-[[5-(2-methoxyphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylpropanamide |
InChI |
InChI=1S/C25H24N4O3S/c1-17(24(30)26-18-9-5-4-6-10-18)33-25-28-27-23(21-11-7-8-12-22(21)32-3)29(25)19-13-15-20(31-2)16-14-19/h4-17H,1-3H3,(H,26,30) |
InChI Key |
KGGHSILNBGUJEN-UHFFFAOYSA-N |
SMILES |
CC(C(=O)NC1=CC=CC=C1)SC2=NN=C(N2C3=CC=C(C=C3)OC)C4=CC=CC=C4OC |
Canonical SMILES |
CC(C(=O)NC1=CC=CC=C1)SC2=NN=C(N2C3=CC=C(C=C3)OC)C4=CC=CC=C4OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ASN02563583; ASN 02563583; ASN-02563583. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.